Cas no 17413-10-4 (2,3-dihydro-1,4-benzodioxin-6-ylmethanamine)

• Product Name: 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine
• CAS No: 17413-10-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD02677684
• CID: 190389
• PubChem ID: 87102
• Update Time: 2025-05-22

2,3-dihydro-1,4-benzodioxin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)methanamine
• (2,3-Dihydro-benzo[1,4]dioxin-6-yl)-methyl-amine
• 1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)METHANAMINE
• 1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)METHANAMINE HYDROCHLORIDE
• 1,4-Benzodioxin-6-methanamine,2,3-dihydro-
• 2,3-DIHYDRO-1,4-BENZODIOXIN-6-YLMETHYLAMINE
• 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine
• BUTTPARK 95\50-64
• RARECHEM AL BW 1744
• 3,4-ETHYLENEDIOXYBENZYLAMINE
• 2,3-dihydro-1,4-benzodioxin-6-methylamine
• 2,3-Dihydro-1,4-benzodioxin-6-methanamine
• 2,3-Dihydro-1,4-benzodiacin-6-ylMethylaMine
• 6-(Aminomethyl)-2,3-dihydro-1,4-benzodioxine
• 2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)methanamine
• 1,4-benzodioxin-6-methanamine, 2,3-dihydro-
• 6-(Aminomethyl)-1,4-benzodioxane
• (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amine
• CS-W006229
• DTXSID80169765
• EN300-34192
• 6-aminomethyl-2,3-dihydro-1,4-benzodioxin
• DS-2328
• SY035067
• AB00981390-01
• MFCD02677684
• SDCCGMLS-0065912.P001
• (2,3-dihydro-1,4-benzodioxin-6-yl)methanamine
• W-206062
• FS-2665
• FUDYRLUSXBRPIA-UHFFFAOYSA-N
• VY2VGK4A37
• (2,3-dihydrobenzo[b][1,4-]dioxin-6-yl)methylamine
• C-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-methylamine
• FT-0609631
• SCHEMBL110634
• NS00025722
• CHEMBL4579007
• C-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-methylamine
• EINECS 241-440-5
• 2,3-dihydro-1,4-benzodioxin-6-ylmethylamine, AldrichCPR
• 17413-10-4
• (2 pound not3-Dihydrobenzo[b][1 pound not4]dioxin-6-yl)methanamine
• AM803343
• AKOS000116879
• (2,3-Dihydrobenzo[1,4]dioxin-6-yl)methylamine
• STL553869
• BBL100295
• DB-043970

• MDL： MFCD02677684
• Inchi： 1S/C9H11NO2/c10-6-7-1-2-8-9(5-7)12-4-3-11-8/h1-2,5H,3-4,6,10H2
• InChI Key： FUDYRLUSXBRPIA-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(CN)=CC1=2

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.194
• Boiling Point: 282.7℃ at 760 mmHg
• Flash Point: 135.5°C
• PSA: 44.48000
• LogP: 1.61680

2,3-dihydro-1,4-benzodioxin-6-ylmethanamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine

2,3-Dihydro-1,4-Benzodioxin-6-Ylmethanamine: A Comprehensive Overview

The compound 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine, identified by the CAS number 17413-10-4, is a unique organic compound with significant applications in various fields. This compound belongs to the class of benzodioxins, which are known for their structural diversity and functional versatility. The molecule consists of a benzodioxin ring system with a methanamine substituent at the 6-position. This structural feature imparts unique chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine in drug discovery and material science. Its ability to form stable complexes with metal ions has been explored in the development of new catalysts and sensors. Additionally, the compound's role as an intermediate in the synthesis of bioactive molecules has been extensively documented. Researchers have demonstrated that the methanamine group can be further functionalized to create derivatives with enhanced pharmacological activity.

The synthesis of CAS No. 17413-10-4 involves a multi-step process that typically starts with the preparation of the benzodioxin ring system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments have not only reduced production costs but also minimized waste generation, aligning with current sustainability goals.

In terms of physical properties, 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility profile makes it suitable for applications in organic solvents commonly used in pharmaceutical formulations. The compound's stability under various conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

The biological activity of CAS No. 17413-10-4 has been a focal point of recent research efforts. Studies have shown that the compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy.

In conclusion, 2,3-dihydro-1,4-benzodioxin-6-ylmethanamine (CAS No. 17413-10-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups provide a foundation for further exploration in drug development, material science, and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.